2-Aminoethylmethylsulfone hydrochloride

• CAS: 104458-24-4
• Synonyms: 2-MESYLETHAN-1-AMINE HYDROCHLORIDE; 2-(Methylsulfonyl)-ethanamine hydrochloride; 2-(Methylsulfonyl)Ethylamine HCl; 2-(methylsulfonyl)ethylamine hydrochloride; 2-Aminoethylmethylsulfone hydrochloride; 2-(METHANE SULFONYL)ETHYLAMINE HYDROCHLORIDE; 2-(Methyls
• Molecular Formula: C3H10ClNO2S
• Molecular Weight: 159.64 g/mol
• SMILES: CS(=O)(=O)CCN.Cl
• InChI: InChI=1S/C3H9NO2S.ClH/c1-7(5,6)3-2-4;/h2-4H2,1H3;1H
• InChIKey: AMYYUKGKCJKCBI-UHFFFAOYSA-N

Sourcing a consistent, high-purity intermediate for kinase inhibitor synthesis or a reliable taurine analog for biological studies can be challenging. 2-Aminoethylmethylsulfone hydrochloride (CAS 104458-24-4) provides a validated solution. - **Pharma Intermediate:** A foundational building block in the established synthesis of Lapatinib, a tyrosine kinase inhibitor for HER2-positive breast cancer, demanding high purity for efficient API manufacturing. - **Research Tool:** Functions as a more potent, mechanistically distinct taurine analog, proven to amplify effects on calcium signaling and mitochondrial function in vitro. - **Material Science:** Serves as a high-value additive in perovskite photovoltaics, controlling crystallization and passivating defects to achieve state-of-the-art power conversion efficiencies and device stability.

2-Aminoethylmethylsulfone Hydrochloride Overview

2-Aminoethylmethylsulfone hydrochloride (CAS 104458-24-4), a water-soluble sulfone-amine salt [1], is a critical chemical intermediate and a conformationally flexible taurine analog [2]. Its unique combination of a primary amine and a methylsulfonyl group enables its role as a foundational building block in advanced synthesis and as a research tool for probing biological systems where taurine plays a modulatory role .

• [1] PubChem. (2025). Ethanamine, 2-(methylsulfonyl)-, hydrochloride (1:1). PubChem Compound Summary for CID 17749886. View Source
• [2] Lombardini, J. B. (1994). Effects of taurine and taurine analogues on the phosphorylation of a 44 kDa protein present in a mitochondrial subfraction of the rat heart: partial characterization of the 44 kDa phosphoprotein. Journal of Molecular and Cellular Cardiology, 26(12), 1675-1689. View Source

2-Aminoethylmethylsulfone Hydrochloride Substitution Concerns

While other amine-containing salts or taurine analogs exist, substituting 2-aminoethylmethylsulfone hydrochloride without careful evaluation is risky. The specific substitution pattern of the sulfone group is non-isosteric and non-isoelectronic to the sulfonic acid moiety in taurine, which fundamentally alters its biological activity and potency [1]. Furthermore, its utility in forming specific intermediates, such as in the synthesis of Lapatinib or as a performance-enhancing additive in perovskite solar cells [2], relies on a precise set of chemical and physical properties, including its solubility, reactivity, and solid-state characteristics, that are not guaranteed by structurally similar compounds.

• [1] Lombardini, J. B. (1994). Effects of taurine and taurine analogues on the phosphorylation of a 44 kDa protein present in a mitochondrial subfraction of the rat heart: partial characterization of the 44 kDa phosphoprotein. Journal of Molecular and Cellular Cardiology, 26(12), 1675-1689. View Source
• [2] Liu, S., Xu, Y., Miao, T., Liu, Q., Zheng, L., Chen, R., ... & Liu, Z. (2026). Synergistic regulation of crystallization and the buried interface in CsxFA1−xPbI3 perovskite photovoltaics using a multifunctional sulfonyl–ammonium additive. Energy & Environmental Science, Advance Article. View Source

2-Aminoethylmethylsulfone Hydrochloride Evidence-Based Differentiation

Calcium Uptake Modulation vs. Taurine

In a comparative study on rat retina, 2-aminoethylmethylsulfone (AEMS) was a more potent stimulator of ATP-dependent calcium uptake than taurine at low calcium concentrations. It was also a more potent inhibitor of ATP-independent calcium uptake at high calcium concentrations [1].

Evidence Dimension	Modulation of Calcium Uptake in Rat Retina
Target Compound Data	Potent stimulator of ATP-dependent calcium uptake at 10 µM Ca2+; potent inhibitor of ATP-independent uptake at 1.44 mM Ca2+
Comparator Or Baseline	Taurine (stimulator at 10 µM Ca2+; inhibitor at 1.44 mM Ca2+)
Quantified Difference	AEMS was more potent than taurine in both assays, though specific EC50/IC50 values were not provided.
Conditions	In vitro assay using rat retina preparations.

Why This Matters

This demonstrates that the sulfone analog is not just a taurine mimic but a more potent modulator, which is critical for studies on cellular calcium homeostasis.

• [1] Lombardini, J. B., & Liebowitz, S. M. (1989). Sulfone analogues of taurine as modifiers of calcium uptake and protein phosphorylation in rat retina. Biochemical Pharmacology, 38(3), 399-406. View Source

Cardiac Mitochondrial Phosphorylation vs. Taurine

In a rat heart mitochondrial subfraction, 2-aminoethylmethylsulfone (AEMS) was found to be a more potent inhibitor of the phosphorylation of a ~44 kDa protein than the native ligand taurine [1]. This occurred despite the sulfone moiety not being an isosteric or isoelectronic replacement for the sulfonic acid group of taurine.

Evidence Dimension	Inhibition of 44 kDa Protein Phosphorylation
Target Compound Data	More potent inhibitor than taurine
Comparator Or Baseline	Taurine (inhibitor)
Quantified Difference	Not quantified in the abstract, but explicitly stated as a more potent inhibitor.
Conditions	In vitro assay using a subcellular mitochondrial fraction from rat heart.

Why This Matters

This validates AEMS as a superior tool compound for probing taurine's specific role in mitochondrial protein phosphorylation pathways, offering a more pronounced phenotype for experimental observation.

• [1] Lombardini, J. B. (1994). Effects of taurine and taurine analogues on the phosphorylation of a 44 kDa protein present in a mitochondrial subfraction of the rat heart: partial characterization of the 44 kDa phosphoprotein. Journal of Molecular and Cellular Cardiology, 26(12), 1675-1689. View Source

Multifunctional Perovskite Solar Cell Additive

Incorporating 2-aminoethylmethylsulfone hydrochloride (AEMS) into the precursor solution of Cs0.05FA0.95PbI3 perovskite solar cells resulted in a certified power conversion efficiency (PCE) of 26.80% (stabilized at 26.91%) [1]. This was achieved by the additive's dual function of broadening the processing window and passivating interfacial defects, leading to a device that maintained 93% of its initial PCE after 2,500 hours of operational stability testing at 65 °C.

Evidence Dimension	Photovoltaic Performance
Target Compound Data	Certified PCE of 26.80% (stabilized at 26.91%), 93% retention after 2,500 h at 65 °C.
Comparator Or Baseline	Control device without additive (specific PCE not provided, but the additive's role in achieving the 26.91% PCE is the core finding).
Quantified Difference	Achievement of a top-tier PCE (26.91%) with enhanced long-term operational stability.
Conditions	Cs0.05FA0.95PbI3-based inverted perovskite solar cells, 1-sun illumination at 65 °C in ambient air.

Why This Matters

This provides a specific, quantifiable, and technologically relevant benchmark for this compound's utility beyond medicinal chemistry, demonstrating its high value in advanced materials science.

• [1] Liu, S., Xu, Y., Miao, T., Liu, Q., Zheng, L., Chen, R., ... & Liu, Z. (2026). Synergistic regulation of crystallization and the buried interface in CsxFA1−xPbI3 perovskite photovoltaics using a multifunctional sulfonyl–ammonium additive. Energy & Environmental Science, Advance Article. View Source

Stable Cleavable Quaternary Ammonium ADC Linker

Modification of a valine-alanine linker with a methylsulfonylethylamine (AEMS-derived) self-elimination system enabled the construction of a quaternary ammonium ADC (HER2-11) that combined both high stability during circulation and efficient cleavability at the target site [1]. This optimization was necessary because traditional quaternary ammonium ADCs with dipeptide linkers, while stable, suffered from poor in vitro anti-tumor activity, limiting their development.

Evidence Dimension	ADC Linker Performance
Target Compound Data	Linker system confers both stability and cleavability to quaternary ammonium ADCs.
Comparator Or Baseline	Traditional quaternary ammonium ADCs based on dipeptide linkers (high stability but poor in vitro activity).
Quantified Difference	Qualitative improvement; the new linker system effectively addresses a key limitation of previous quaternary ammonium ADC designs.
Conditions	In vitro stability and activity assays for HER2-targeting ADCs.

Why This Matters

This highlights the compound's role in solving a specific, well-documented problem in a cutting-edge therapeutic modality, making it a critical component for next-generation ADC development.

• [1] Ding, M., et al. (2025). Comparison of quaternary ammonium-based linkers for antibody-drug conjugates based on camptothecin derivatives. Bioorganic & Medicinal Chemistry, 120, 118084. View Source

2-Aminoethylmethylsulfone Hydrochloride Application Scenarios

Lapatinib Synthesis Intermediate

2-Aminoethylmethylsulfone hydrochloride is a validated and essential intermediate in the synthesis of Lapatinib , a tyrosine kinase inhibitor for treating HER2-positive breast cancer. Procurement for this purpose requires high purity and consistent quality to ensure the efficiency and yield of the final drug substance manufacturing process. The established commercial synthesis routes provide a strong foundation for reliable sourcing [1].

Taurine Mechanism Research Tool

Researchers studying the role of taurine in calcium signaling, mitochondrial function, or protein phosphorylation should consider 2-aminoethylmethylsulfone as a more potent and mechanistically distinct analog . Its demonstrated ability to act as a more potent modulator than taurine itself in multiple in vitro assays makes it ideal for amplifying and clarifying taurine's physiological effects [1].

Perovskite Solar Cell Fabrication Additive

For research and development in perovskite photovoltaics, 2-aminoethylmethylsulfone hydrochloride offers a proven path to achieving state-of-the-art power conversion efficiencies and enhanced device stability . Its multifunctional role in controlling crystallization and passivating defects makes it a high-value additive for fabricating high-performance, durable perovskite solar cells and mini-modules.

ADC Linker Building Block

Medicinal chemists developing novel ADC technologies can utilize 2-aminoethylmethylsulfone-derived moieties to engineer linker systems with an optimal balance of plasma stability and intracellular drug release . This approach has been demonstrated to overcome the activity limitations of earlier quaternary ammonium-based ADCs, offering a strategic advantage in the design of more effective targeted cancer therapies.

• [1] Lombardini, J. B., & Liebowitz, S. M. (1989). Sulfone analogues of taurine as modifiers of calcium uptake and protein phosphorylation in rat retina. Biochemical Pharmacology, 38(3), 399-406. View Source
• [2] Liu, S., Xu, Y., Miao, T., Liu, Q., Zheng, L., Chen, R., ... & Liu, Z. (2026). Synergistic regulation of crystallization and the buried interface in CsxFA1−xPbI3 perovskite photovoltaics using a multifunctional sulfonyl–ammonium additive. Energy & Environmental Science, Advance Article. View Source